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Compound of Interest

Compound Name: 3,4-Diaminophenol

Cat. No.: B1333219 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3,4-Diaminophenol. The following procedures are based

on established safety protocols for aminophenols and related aromatic amines. A substance-

specific risk assessment should always be conducted by qualified personnel before use.

Chemical and Physical Properties
A summary of the key quantitative data for 3,4-Diaminophenol is provided below. This

information is essential for safe handling and waste management.

Property Value

Molecular Formula C₆H₈N₂O[1]

Molecular Weight 124.14 g/mol [1]

CAS Number 615-72-5[1]

Appearance
Gray-beige solid (based on related compounds)

[2]

Occupational Exposure Limits Not established[3][4]
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While specific toxicity data for 3,4-Diaminophenol is limited, compounds in the aminophenol

class are generally considered hazardous. Based on data for structurally similar chemicals, the

primary hazards include:

Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral, Inhalation)
Harmful if swallowed or

inhaled.[5][6]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[7] P264: Wash hands and

skin thoroughly after handling.

[7] P270: Do not eat, drink or

smoke when using this

product.[7] P271: Use only

outdoors or in a well-ventilated

area.[7]

Skin and Eye Irritation
Causes eye, skin, and

respiratory tract irritation.[2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

Skin Sensitization
May cause an allergic skin

reaction.[2]

P302+P352: IF ON SKIN:

wash with plenty of soap and

water.[7]

Genetic Defects
Suspected of causing genetic

defects.[6]

P201 & P202: Obtain special

instructions before use. Do not

handle until all safety

precautions have been read

and understood.

Organ Damage

May cause damage to organs

through prolonged or repeated

exposure.

P308+P313: IF exposed or

concerned: Get medical

advice/attention.

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[8]

P273: Avoid release to the

environment.
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Adherence to a strict operational protocol is mandatory to minimize exposure and ensure a

safe laboratory environment.

Engineering Controls
Ventilation: Always handle 3,4-Diaminophenol in a certified chemical fume hood to keep

airborne concentrations low.[2][8] Ensure that eyewash stations and safety showers are

readily accessible and unobstructed.[5][8]

Containment: Use a powder containment hood or glove box for weighing and aliquoting solid

material to prevent dust generation.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the foundation of safe handling. All PPE must be inspected for

integrity before each use.[7][9]
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PPE Category Specification and Use

Hand Protection

Gloves: Wear compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).[7][9] Technique:

Use proper glove removal technique (without

touching the glove's outer surface) to avoid skin

contact. For prolonged or repeated contact,

consider double-gloving.[7][9]

Eye/Face Protection

Goggles/Shield: Wear chemical safety goggles

as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][7][8] A face

shield may be required for splash hazards.

Skin and Body Protection

Lab Coat: A fully buttoned lab coat is required.

Clothing: Wear appropriate protective clothing to

prevent skin exposure.[2][7] Ensure legs and

arms are fully covered. Do not wear shorts or

open-toed shoes.

Respiratory Protection

Respirator: A NIOSH/MSHA or European

Standard EN 149 approved respirator is

required if dust is generated and engineering

controls are insufficient.[2][8] Follow OSHA

respirator regulations found in 29 CFR

1910.134.[2]

Step-by-Step Handling Protocol
Preparation: Cordon off the work area. Assemble all necessary equipment, chemicals, and

waste containers inside the chemical fume hood.

Donning PPE: Don PPE in the following order: lab coat, inner gloves, respirator (if required),

eye protection, outer gloves.

Handling:

Carefully open the container.
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Weigh the desired amount of 3,4-Diaminophenol, minimizing dust creation.

Tightly reseal the container after use.

Perform the experimental procedure within the fume hood.

Decontamination:

Wipe down the work surface and any contaminated equipment with an appropriate

solvent.

Place all contaminated disposable materials into a designated hazardous waste container.

Doffing PPE: Remove PPE in an order that minimizes cross-contamination: outer gloves, lab

coat, eye protection, inner gloves, respirator (if used).

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[7] Do not eat, drink, or smoke in the work area.[7]
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1. Preparation

2. Handling (in Fume Hood)

3. Decontamination & Disposal

4. Post-Handling

Assemble Equipment &
Chemicals in Fume Hood

Don Required PPE
(Gloves, Goggles, Coat)

Weigh/Transfer
3,4-Diaminophenol

Perform Experiment

Securely Close
Primary Container

Decontaminate Surfaces
& Equipment

Segregate & Seal
Contaminated Waste

Dispose of Waste via
Approved Channels

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,4-Diaminophenol.
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Disposal Plan
All materials contaminated with 3,4-Diaminophenol must be treated as hazardous waste and

disposed of according to local, regional, and national regulations.[9] Under no circumstances

should this chemical be disposed of down the drain or in general trash.[9][10]

Waste Segregation and Collection
Solid Waste: Collect all contaminated solids (e.g., gloves, weighing paper, paper towels, and

excess reagent) in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

[11] The container must be made of a compatible material.[12]

Liquid Waste: Collect any solutions containing 3,4-Diaminophenol in a separate,

compatible, and clearly labeled liquid hazardous waste container.[11] Do not mix with other

waste streams unless compatibility is confirmed.

Sharps: Any contaminated sharps (needles, razor blades, broken glass) must be placed in a

labeled, puncture-proof sharps container.[10]

Container Management
Labeling: All hazardous waste containers must be clearly labeled with the words

"HAZARDOUS WASTE," the full chemical name "3,4-Diaminophenol," and the approximate

concentration or percentage.[10][13] Do not use abbreviations or chemical formulas.

Storage: Keep waste containers tightly closed at all times, except when adding waste.[12]

[13] Store the containers in a designated, secondary containment bin within a well-ventilated

hazardous waste accumulation area, segregated from incompatible materials like strong

oxidizing agents.[8][10]

Disposal Procedure
Ensure all waste is properly segregated and containers are securely sealed and labeled.

Complete a hazardous material pickup request form as required by your institution's

Environmental Health and Safety (EHS) department.[13]

Arrange for pickup and disposal by a licensed hazardous waste management company.[9]
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Maintain records of all hazardous waste generated and disposed of as per institutional and

regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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